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Compound of Interest

Compound Name: Cyclobutene, 1-ethenyl-

Cat. No.: B15464559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for the specific compound 1-

ethenylcyclobutene (CAS 58436-36-5). This guide summarizes the available information on its

structure and general chemical properties based on related compounds. No specific biological

activity or detailed experimental protocols for this compound have been found in the public

domain.

Chemical Identity and Structure
1-Ethenylcyclobutene, also known as 1-vinylcyclobutene, is a cyclic olefin. Its chemical

structure consists of a four-membered cyclobutene ring with a vinyl (ethenyl) group attached to

one of the double-bonded carbon atoms.

Table 1: Chemical Identification
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Identifier Value

CAS Number 58436-36-5

IUPAC Name 1-ethenylcyclobutene

Synonyms 1-vinylcyclobutene

Molecular Formula C₆H₈

Canonical SMILES C=CC1=CCC1

Physical and Chemical Properties
Specific, experimentally determined physical and chemical properties for 1-ethenylcyclobutene

are not readily available in the literature. The following table provides computed data and

general information on related compounds.

Table 2: Physical and Chemical Properties (Computed and Estimated)

Property Value Source

Molecular Weight 80.13 g/mol Computed

Boiling Point Not available -

Melting Point Not available -

Solubility Not available -

Density Not available -

A key chemical property of vinylcyclobutane derivatives is their propensity to undergo thermal

rearrangement. While specific data for 1-ethenylcyclobutene is lacking, the broader class of

vinylcyclobutanes is known to undergo a[1] sigmatropic rearrangement to form cyclohexene

derivatives. This process is a subject of interest in synthetic organic chemistry.
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Detailed, peer-reviewed synthesis protocols specifically for 1-ethenylcyclobutene are not

prominently available. General synthetic routes to vinylcyclobutane and vinylcyclobutene

derivatives may involve cycloaddition reactions or elimination reactions from appropriately

substituted cyclobutane precursors.

Spectroscopic data (NMR, IR, MS) for this specific compound is not published in readily

accessible databases. For structural elucidation of similar compounds, the following general

spectral features would be expected:

¹H NMR: Signals corresponding to vinylic protons (typically in the range of 4.5-6.5 ppm) and

allylic and aliphatic protons of the cyclobutene ring.

¹³C NMR: Signals for sp² hybridized carbons of the vinyl group and the cyclobutene double

bond, as well as sp³ hybridized carbons of the ring.

IR Spectroscopy: Characteristic C=C stretching vibrations for the double bonds and C-H

stretching vibrations for both sp² and sp³ hybridized carbons.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of C₆H₈

(80.13 g/mol ) and fragmentation patterns typical of cyclic olefins.

Biological Activity and Signaling Pathways
There is no information available in the scientific literature regarding the biological activity or

potential signaling pathway interactions of 1-ethenylcyclobutene. Studies on the biological

effects of vinyl-containing compounds have been conducted on other molecules, such as vinyl

chloride, but these findings are not directly applicable to 1-ethenylcyclobutene due to significant

structural differences.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of 1-

ethenylcyclobutene are not available in the public domain. Researchers interested in this

compound would need to develop their own methodologies based on general principles of

organic chemistry and analytical sciences.
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As no specific signaling pathways or complex experimental workflows involving 1-

ethenylcyclobutene have been described, a diagram illustrating a key general reaction of the

vinylcyclobutane scaffold is provided below.

Thermal Rearrangement of Vinylcyclobutane Scaffold
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Caption: General thermal rearrangement of a vinylcyclobutane derivative.

Safety and Handling
Specific safety and handling information for 1-ethenylcyclobutene is not available. As with any

chemical, it should be handled with care in a well-ventilated laboratory, and appropriate

personal protective equipment (gloves, safety glasses) should be worn. Based on its structure

as a small, volatile organic compound, it may be flammable.

Conclusion
1-Ethenylcyclobutene (CAS 58436-36-5) is a compound for which detailed experimental data is

scarce in the public domain. While its structure is known, its physical, chemical, and biological

properties have not been extensively characterized. The information provided in this guide is
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based on general chemical principles and data from related compounds. Further experimental

investigation is required to fully elucidate the properties and potential applications of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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